Ethyl 5-chloro-2-(3-(2-(trifluoromethyl)phenyl)ureido)thiazole-4-carboxylate

• IUPAC Name: ethyl 5-chloro-2-[[2-(trifluoromethyl)phenyl]carbamoylamino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C14H11ClF3N3O3S/c1-2-24-11(22)9-10(15)25-13(20-9)21-12(23)19-8-6-4-3-5-7(8)14(16,17)18/h3-6H,2H2,1H3,(H2,19,20,21,23)
• InChI Key: DQHCUNXSQPHVSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)NC(=O)NC2=CC=CC=C2C(F)(F)F)Cl
• Molecular Formula: C14H11ClF3N3O3S
• Molecular Weight: 393.8 g/mol

Description

Ethyl 5-chloro-2-(3-(2-(trifluoromethyl)phenyl)ureido)thiazole-4-carboxylate is a complex organic compound. It contains a trifluoromethyl group, which is a common functional group in many pharmaceuticals. The compound also contains a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule, including the positions of the atoms and the types of bonds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the melting point can be determined using a melting point apparatus. The compound’s solubility can be determined using various solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel thiazole compounds containing an ether structure have been synthesized, showing fungicidal activities, particularly against Gibberella saubinetii and Pellicularia sasakii, highlighting the versatility of thiazole derivatives in developing agricultural chemicals (Qiu Li-ga, 2015).
• The synthesis of 2-aminoethyl-5-carbethoxythiazoles utilizing a Michael-like addition strategy has been reported, showcasing the chemical reactivity of thiazole derivatives and their potential for creating novel compounds (Kenneth M. Boy & J. Guernon, 2005).

Biological Activities and Applications

• Thiazolo[5,4-d]pyrimidines have been synthesized with significant molluscicidal properties, indicating potential applications in controlling schistosomiasis transmission vectors (K. El-bayouki & W. Basyouni, 1988).
• Some thiazole derivatives have demonstrated anti-HSV-1 and cytotoxic activities, suggesting their utility in antiviral research and potential therapeutic applications (K. Dawood et al., 2011).

Drug Discovery and Development

• Novel thiazole derivatives have been explored for their binding profile and drug-likeness against SARS-CoV-2 Mpro, offering insights into their potential as antiviral agents in drug discovery efforts (Lohith Tumakuru Nagarajappa et al., 2022).